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Compound of Interest

Compound Name: Dye 937

Cat. No.: B15134521

Get Quote

For researchers, scientists, and drug development professionals seeking a reliable fluorescent

dye for nucleic acid detection, Dye 937 presents a viable option. This guide provides a

comprehensive comparison of Dye 937 with other common fluorescent dyes, supported by

experimental protocols and data to aid in making an informed decision for your research needs.

Overview of Dye 937
Dye 937 is a substituted unsymmetrical cyanine dye primarily utilized for the detection of DNA

in electrophoretic gels. Its chemical formula is C₃₂H₃₇IN₄S, with a molecular weight of 636.63

g/mol . As a cyanine dye, it functions by intercalating into the nucleic acid structure, which

leads to a significant increase in its fluorescence upon binding. This property makes it a useful

tool for visualizing and quantifying DNA.

Performance Comparison
Quantitative data for Dye 937 is not as readily available in the public domain as for more

common dyes like SYBR Green or Ethidium Bromide. However, based on its classification as a

cyanine dye and information from available resources, a qualitative comparison can be drawn.
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Property Dye 937 SYBR Green I Ethidium Bromide

Excitation Maxima

(nm)

Not specified in

available literature
~497 ~518

Emission Maxima

(nm)

Not specified in

available literature
~520 ~605

Sensitivity
High (as a cyanine

dye)
Very High High

Carcinogenicity

Not explicitly

classified, handle with

care

Considered less

mutagenic than EtBr
Known mutagen

Primary Application
DNA detection in

electrophoretic gels

Real-time PCR, gel

staining
Gel staining

Experimental Protocols
DNA Staining in Electrophoretic Gels with Dye 937
This protocol is adapted from general procedures for cyanine dyes and should be optimized for

specific experimental conditions.

Materials:

Dye 937 stock solution (e.g., 10,000x in DMSO)

Agarose gel in appropriate running buffer (e.g., 1x TAE or 1x TBE)

DNA samples

Loading buffer

UV transilluminator or other fluorescence imaging system

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15134521/docs?utm_src=pdf-body#comparative-guide-to-dye-937-for-nucleic-acid-research
https://www.benchchem.com/product/b15134521/docs?utm_src=pdf-body#comparative-guide-to-dye-937-for-nucleic-acid-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15134521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Post-Staining Method: a. Prepare a 1x staining solution of Dye 937 by diluting the stock

solution 1:10,000 in the same buffer used for electrophoresis. b. After electrophoresis, carefully

place the gel in a suitable container with the staining solution, ensuring the gel is fully

submerged. c. Incubate for 15-30 minutes at room temperature with gentle agitation, protected

from light. d. Destaining is typically not required, but can be performed in water for a few

minutes to reduce background if necessary. e. Visualize the DNA bands using a UV

transilluminator or a suitable fluorescence imager.

2. Pre-Casting Method: a. Prepare the molten agarose solution and cool it to approximately 60-

70°C. b. Add Dye 937 stock solution to the molten agarose to a final concentration of 1x (a

1:10,000 dilution). Swirl gently to mix. c. Cast the gel and allow it to solidify. d. Load and run the

DNA samples as usual. e. Visualize the DNA bands directly after electrophoresis.

Topoisomerase I Relaxation Assay using Dye 937
This assay measures the activity of topoisomerase I by observing the conversion of supercoiled

plasmid DNA to its relaxed form.

Materials:

Topoisomerase I enzyme

Supercoiled plasmid DNA (substrate)

Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 50 mM KCl, 10 mM MgCl₂, 1 mM DTT)

Stop solution/loading buffer (e.g., containing SDS and a tracking dye)

Dye 937 for staining

Agarose gel (e.g., 1%) and electrophoresis apparatus

Procedure:

Set up the reaction mixture in a microcentrifuge tube:

Assay Buffer (to a final volume of 20 µL)
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Supercoiled DNA (e.g., 0.5 µg)

Topoisomerase I (various concentrations to determine activity)

Incubate the reaction at 37°C for 30 minutes.

Stop the reaction by adding the stop solution/loading buffer.

Load the samples onto a 1% agarose gel.

Run the gel electrophoresis to separate the supercoiled and relaxed DNA forms.

Stain the gel with Dye 937 using the post-staining protocol described above.

Visualize the gel and analyze the conversion of supercoiled to relaxed DNA. The amount of

relaxed DNA is indicative of the topoisomerase I activity.

Visualizations
Below are diagrams illustrating the experimental workflows.
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Post-Staining Method

Pre-Casting Method

Run Agarose Gel Electrophoresis

Incubate Gel in Staining Solution

Prepare 1x Dye 937 Staining Solution

Visualize on Transilluminator

Add Dye 937 to Molten Agarose Cast Gel Load and Run Samples Visualize on Transilluminator
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Prepare Reaction Mix
(Buffer, Supercoiled DNA)

Add Topoisomerase I

Incubate at 37°C

Stop Reaction

Agarose Gel Electrophoresis

Stain Gel with Dye 937

Visualize and Analyze Results

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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